Cas no 1566797-32-7 (1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester)

• Product Name: 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester
• CAS No: 1566797-32-7
• MF: C₉H₉N₃O₂
• MW: 191.19
• CID: 5147654
• Update Time: 2025-06-22

1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester

• Inchi： 1S/C9H9N3O2/c1-12-7-3-4-10-5-6(7)11-8(12)9(13)14-2/h3-5H,1-2H3
• InChI Key： DALCWGRZNDQHPO-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N(C)C(C(OC)=O)=NC1=2

Additional information on 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester

Chemical Profile of 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester (CAS No. 1566797-32-7)

1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester, identified by the CAS number 1566797-32-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a methyl ester group at the 2-position and a methyl substitution at the 1-position of the imidazopyridine core enhances its pharmacological potential, making it a valuable scaffold for drug discovery initiatives.

The imidazopyridine scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the therapeutic potential of imidazopyridines in modulating inflammatory pathways, neurodegenerative diseases, and cancer. The methyl ester functionality in 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester not only influences its solubility and metabolic stability but also plays a crucial role in its interactions with biological systems.

In the context of drug development, the synthesis and characterization of 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester have been optimized to facilitate its exploration as a lead compound. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that downstream applications, such as preclinical studies and molecular docking simulations, are conducted with minimal interference from impurities. The compound’s structural features make it amenable to further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

Recent research has demonstrated that derivatives of imidazopyridines exhibit promising activities against various disease states. For instance, studies have shown that certain imidazopyridine compounds can inhibit kinases involved in tumor progression or modulate receptors implicated in pain signaling. The specific arrangement of atoms in 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester contributes to its unique binding profile, which may be exploited to develop novel therapeutic agents.

The pharmacological evaluation of 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester has been conducted using both in vitro and in vivo models. In vitro studies have revealed interactions with targets such as cyclooxygenase (COX) enzymes and transient receptor potential (TRP) channels, suggesting potential applications in anti-inflammatory and analgesic therapies. In vivo studies have further corroborated these findings, demonstrating dose-dependent effects on disease models relevant to inflammation and pain.

The compound’s chemical stability under various conditions has also been assessed as part of its characterization. Studies indicate that 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester maintains its integrity under standard storage conditions but may degrade under extreme pH or temperature fluctuations. This information is critical for formulating the compound into stable pharmaceutical formulations that can withstand environmental stressors during transportation and storage.

From a medicinal chemistry perspective, the synthesis of 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester serves as an example of how structural modifications can enhance biological activity. The introduction of the methyl ester group at the 2-position not only improves solubility but also allows for further functionalization through hydrolysis or transesterification reactions. These attributes make it a versatile intermediate for developing novel analogs with tailored properties.

The growing interest in imidazopyridines as therapeutic agents has spurred innovation in synthetic methodologies. Researchers have developed efficient routes for constructing complex imidazopyridine derivatives using transition metal catalysis and flow chemistry techniques. These advancements have enabled the rapid production of large libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

Future directions in the study of 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and guide the design of next-generation derivatives. Additionally, investigating its metabolic pathways will help optimize dosing regimens and minimize off-target effects.

The integration of computational chemistry tools has also enhanced the study of 1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 1-methyl-, methyl ester. Molecular modeling simulations have been used to predict binding affinities and identify key interactions with biological targets. These predictions are validated through experimental studies, providing a synergistic approach to drug development.

In conclusion,1H-Imidazo[4,5-c]pyridine-2-carboxylic acid, methyl ester, CAS no. 1566797-32-7, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. Continued investigation into this compound will likely yield insights that contribute to advancements in drug discovery and development across multiple therapeutic areas.